Cas no 1242967-36-7 (7-(3-fluorophenyl)-3-{[(3-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one)

• Product Name: 7-(3-fluorophenyl)-3-{[(3-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• CAS No: 1242967-36-7
• MF: C₁₈H₁₄F₂N₄OS
• MW: 372.391768932343
• CID: 5310911
• PubChem ID: 75551888
• Update Time: 2025-05-19

7-(3-fluorophenyl)-3-{[(3-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one Chemical and Physical Properties

Names and Identifiers

• 1242967-36-7
• 7-(3-fluorophenyl)-3-{[(3-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

• Inchi： 1S/C18H14F2N4OS/c19-13-4-1-3-12(9-13)11-26-18-22-21-16-17(25)23(7-8-24(16)18)15-6-2-5-14(20)10-15/h1-10,16,21H,11H2
• InChI Key： OHUBKHAQHQNKEV-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)F)C1=NNC2C(N(C3C=CC=C(C=3)F)C=CN21)=O

Computed Properties

• Exact Mass: 372.08563858g/mol
• Monoisotopic Mass: 372.08563858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 73.2Ų

Additional information on 7-(3-fluorophenyl)-3-{[(3-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

Professional Introduction to Compound with CAS No 1242967-36-7 and Product Name: 7-(3-fluorophenyl)-3-{[(3-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

The compound with the CAS number 1242967-36-7 and the product name 7-(3-fluorophenyl)-3-{[(3-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this compound, featuring a triazolo[4,3-a]pyrazine core adorned with fluorophenyl and sulfanyl functional groups, makes it a subject of intense interest for researchers exploring novel pharmacological targets.

One of the most striking features of this compound is its fluorine-containing aromatic rings, which are strategically positioned to interact with biological targets in a highly specific manner. The presence of fluorine atoms at the 3-position of the phenyl groups introduces both electronic and steric effects that can modulate the compound's binding affinity and selectivity. This is particularly relevant in the context of drug design, where precise control over molecular interactions is paramount for achieving therapeutic efficacy while minimizing side effects.

The sulfanyl group at the 3-position of the triazolo[4,3-a]pyrazine core further enhances the compound's potential as a pharmacophore. Sulfanyl groups are known to contribute to hydrogen bonding capabilities and can also influence the compound's solubility and metabolic stability. These properties make this compound an attractive candidate for further development in areas such as oncology, immunology, and central nervous system (CNS) disorders.

Recent studies have highlighted the importance of triazolo[4,3-a]pyrazine scaffolds in medicinal chemistry due to their ability to scaffold diverse biological activities. For instance, derivatives of this core structure have been shown to exhibit inhibitory effects on various enzymes and receptors implicated in human diseases. The specific arrangement of functional groups in 7-(3-fluorophenyl)-3-{[(3-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one suggests that it may possess unique interactions with biological targets compared to other analogs.

In terms of mechanism of action, preliminary computational studies suggest that the compound may interact with proteins through a combination of hydrophobic and electrostatic interactions. The fluorophenyl rings could engage in π-stacking interactions with aromatic residues in target proteins, while the sulfanyl group might form hydrogen bonds or participate in metal coordination. These interactions could potentially modulate the activity of key enzymes or receptors involved in disease pathways.

The synthesis of this compound presents an intriguing challenge due to its complex three-dimensional structure. Advanced synthetic methodologies involving transition metal-catalyzed cross-coupling reactions and multi-step cyclization processes have been employed to construct the triazolo[4,3-a]pyrazine core. The introduction of fluorine atoms requires careful handling to ensure high regioselectivity and yield. These synthetic strategies reflect the cutting-edge techniques used in modern pharmaceutical research to access structurally complex molecules.

Given its promising preclinical profile, 7-(3-fluorophenyl)-3-{[(3-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one is being evaluated in several disease models. Initial studies indicate that it may exhibit potent activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and metastasis. Additionally, its potential as an immunomodulatory agent is under investigation due to its ability to influence immune cell function without significant toxicity.

The development of this compound also underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. By integrating structural biology insights with synthetic chemistry expertise, researchers can design molecules that are both pharmacologically active and clinically relevant. This holistic approach is essential for translating laboratory discoveries into tangible therapeutic benefits for patients.

Looking ahead, future research on 7-(3-fluorophenyl)-3-{[(3-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one will likely focus on optimizing its pharmacokinetic properties through structure-activity relationship (SAR) studies. Modifications such as altering substituent sizes or electronic distributions could enhance oral bioavailability or tissue distribution. Furthermore, exploring its potential as a prodrug—a precursor that releases active metabolites—could expand its therapeutic applications.

The growing interest in fluorinated compounds underscores their versatility as pharmacological tools. The ability to fine-tune molecular properties through fluorine substitution allows for the development of highly selective drugs with improved efficacy and reduced side effects. As such, 7-(3-fluorophenyl)-3-{[(3-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one represents not only a significant scientific achievement but also a promising candidate for future clinical translation.